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Compound of Interest

Compound Name:
Methyl 3-hydroxy-4-

methoxyphenylacetate

CAS No.: 15964-81-5

Cat. No.: B1336715 Get Quote

Chemical Identity & Hazard Profile
Before initiating disposal, positive identification is critical to prevent incompatible waste mixing.

This compound is the methyl ester of Isohomovanillic Acid (3-hydroxy-4-methoxyphenylacetic

acid), a structural isomer of Methyl Homovanillate.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1336715?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Technical Specification

Chemical Name Methyl 3-hydroxy-4-methoxyphenylacetate

Systematic Name Methyl 2-(3-hydroxy-4-methoxyphenyl)acetate

Molecular Formula C₁₀H₁₂O₄

Molecular Weight 196.20 g/mol

Physical State
Solid (typically off-white powder) or viscous oil

(depending on purity)

Solubility
Soluble in organic solvents (MeOH, DMSO,

DCM, Ethyl Acetate); Poorly soluble in water.

Primary Hazards
Irritant (Skin/Eye/Respiratory). Combustible

organic solid/liquid.

Waste Code (RCRA)

Not specifically listed (P or U list); defaults to

D001 (Ignitable) if in flammable solvent, or

general Non-Halogenated Organic.

Hazard Assessment (GHS Standards)
H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][3]

Precautionary Principle: Treat as a combustible organic ester. Avoid contact with strong

oxidizers (e.g., nitric acid, perchlorates) to prevent exothermic reactions.

Core Directive: The Self-Validating Disposal System
As a Senior Application Scientist, I advocate for a "Self-Validating" disposal protocol. This

means the procedure itself includes checkpoints that confirm safety before the next step is

taken.
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The Core Rule: Never dispose of this compound as a solid in general trash or down the drain. It

must be processed into the Non-Halogenated Organic Waste stream.

Phase 1: Pre-Disposal Stabilization
Objective: Transform the pure chemical into a stable, compatible waste form.

Solubility Validation (Checkpoint 1):

Attempt to dissolve a small crystal (<10 mg) in the waste solvent (e.g., acetone or ethanol)

intended for the bulk waste container.

Pass Criteria: Clear solution, no heat generation, no gas evolution.

Dissolution:

Dissolve solid waste in a minimal amount of compatible combustible solvent (Acetone,

Methanol, or Ethanol).

Why? Incinerators operate best with liquid feeds. Dissolving the solid prevents "hot spots"

or incomplete combustion in the furnace and ensures the waste is homogeneous.

Phase 2: Waste Segregation
Objective: Prevent cross-contamination with incompatible streams.

Correct Stream:Non-Halogenated Organic Waste.

Incorrect Streams (DANGER):

Aqueous Acid/Base: Esters can hydrolyze over time, changing the pH of the waste drum

and potentially pressurizing it.

Oxidizing Waste: Risk of fire/explosion.[1][3][4]

Halogenated Waste: While not chemically dangerous to mix, adding non-halogenated

material to halogenated waste (e.g., Chloroform/DCM) significantly increases disposal

costs due to the need for specialized scrubbers during incineration.
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Step-by-Step Disposal Workflow
The following workflow utilizes a decision matrix to guide you from the bench to the waste

pickup.

Visual Workflow: Disposal Decision Matrix
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Waste: Methyl 3-hydroxy-4-methoxyphenylacetate

Is the waste Solid or Liquid?

Liquid (Pure or Solution)

Solid (Powder/Crystals)

STEP 2: Check Solvent Composition
Are Halogens (Cl, Br, F) present?

STEP 1: Dissolve in Combustible Solvent
(Acetone, MeOH, EtOH)

Solubilize

ROUTE A: Non-Halogenated Organic Waste
(Preferred / Lower Cost)

No Halogens

ROUTE B: Halogenated Organic Waste
(Only if mixed with DCM/Chloroform)

Halogens Present

STEP 3: Label Container
'Non-Halogenated Organic Waste'

List: Methyl 3-hydroxy-4-methoxyphenylacetate

STEP 4: Store in Satellite Accumulation Area
(Secondary Containment)

Final Disposal: High Temp Incineration

Click to download full resolution via product page

Figure 1: Logical decision tree for segregating and processing organic ester waste.
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Detailed Protocol
PPE Requirement: Wear nitrile gloves, safety glasses with side shields, and a lab coat. If

handling large quantities of powder, use a dust mask (N95) or work in a fume hood to avoid

inhalation (H335).

Container Selection: Use an HDPE (High-Density Polyethylene) or Glass container. Avoid

metal containers if the waste stream is potentially acidic due to hydrolysis.

Labeling:

Attach a hazardous waste tag immediately upon the first drop of waste entering the

container.

Constituents: Explicitly write "Methyl 3-hydroxy-4-methoxyphenylacetate" and the

solvent name (e.g., "Acetone").

Hazard Checkbox: Mark "Irritant" and "Flammable" (if dissolved in flammable solvent).

Accumulation: Store in a secondary containment bin (tray) in a designated Satellite

Accumulation Area (SAA). Keep the cap tightly closed when not adding waste.

Emergency Procedures (Spill Response)
In the event of a spill during the disposal process, follow this immediate containment protocol.
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Scenario Action Plan

Minor Spill (<50 mL/g)

1. Isolate the area. 2. Absorb liquid with

vermiculite or paper towels; Scoop solids. 3.

Place cleanup materials into a sealed

bag/container. 4. Label as "Hazardous Waste -

Debris (Contaminated with Organic Ester)".

Major Spill (>500 mL/g)

1. Evacuate the immediate area. 2. Eliminate

ignition sources (if solvent is present). 3.

Contact EHS (Environmental Health & Safety)

immediately. 4. Do not attempt cleanup without

respiratory protection if dust/vapors are heavy.

Skin/Eye Contact

Skin: Wash with soap and water for 15 minutes.

[3] Eyes: Rinse cautiously with water for 15

minutes. Remove contact lenses if present.[1][4]

Seek medical attention if irritation persists.

Regulatory & Compliance Context
This protocol aligns with federal and standard laboratory safety regulations.

EPA/RCRA: This compound is likely not a "Listed" waste (P or U list) but is a "Characteristic"

waste if mixed with flammable solvents (D001).

Disposal Method: The ultimate fate of this waste stream is Fuel Blending or High-

Temperature Incineration. This ensures the complete destruction of the organic ester into

CO₂ and H₂O.

Drain Disposal:STRICTLY PROHIBITED. Organic esters can accumulate, hydrolyze, and

damage plumbing or interfere with municipal water treatment biological systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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